Cas no 84540-39-6 (bis(4-chlorobenzene-1,3-diamine), sulfuric acid)

• Product Name: bis(4-chlorobenzene-1,3-diamine), sulfuric acid
• CAS No: 84540-39-6
• MF: C₁₂H₁₆Cl₂N₄O₄S
• MW: 383.250839233398
• CID: 989448
• PubChem ID: 57354267
• Update Time: 2025-05-20

bis(4-chlorobenzene-1,3-diamine), sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 4-chlorobenzene-1,3-diamine sulphate (2:1)
• bis(4-chlorobenzene-1,3-diamine), sulfuric acid
• bis(4-chlorobenzene-1,3-diamine); sulfuric acid
• 4-CHLOROBENZENE-1,3-DIAMINE SULFATE (2:1)
• 84540-39-6
• EN300-02360
• 4-chlorobenzene-1,3-diamine;sulfuric acid

• Inchi： 1S/2C6H7ClN2.H2O4S/c2*7-5-2-1-4(8)3-6(5)9;1-5(2,3)4/h2*1-3H,8-9H2;(H2,1,2,3,4)
• InChI Key： WMSFKDQCVNJFQF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N)N.ClC1=CC=C(C=C1N)N.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 382.0269316g/mol
• Monoisotopic Mass: 382.0269316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on bis(4-chlorobenzene-1,3-diamine), sulfuric acid

Bis(4-Chlorobenzene-1,3-Diamine) Sulfuric Acid: A Comprehensive Overview

Bis(4-chlorobenzene-1,3-diamine) sulfuric acid, also known by its CAS number 84540-39-6, is a compound of significant interest in the fields of chemistry and materials science. This compound is a derivative of 4-chlorobenzene-1,3-diamine, which is a substituted benzene ring with two amino groups at the 1 and 3 positions and a chlorine atom at the 4 position. The sulfuric acid form of this compound plays a crucial role in various chemical reactions and applications.

The structure of 4-chlorobenzene-1,3-diamine is characterized by its aromatic ring with substituents that influence its chemical reactivity. The amino groups (-NH2) at positions 1 and 3 are highly reactive due to their nucleophilic nature, making them suitable for participation in various condensation reactions. The presence of the chlorine atom at position 4 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in different chemical environments.

Bis(4-chlorobenzene-1,3-diamine) sulfuric acid is often used as an intermediate in the synthesis of more complex organic compounds. Its ability to act as a dienophile in Diels-Alder reactions has been extensively studied, particularly in the context of forming heterocyclic compounds. Recent research has highlighted its potential in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs), where its diamine functionality can serve as a ligand for metal ions.

The synthesis of 4-chlorobenzene-1,3-diamine typically involves chlorination of benzene followed by nitration and subsequent reduction steps. However, modern methodologies have focused on optimizing these processes to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, bis(4-chlorobenzene-1,3-diamine) sulfuric acid finds utility in pharmaceuticals, agrochemicals, and specialty chemicals. Its role as a building block for bioactive molecules has been explored in drug discovery programs targeting various diseases. Recent studies have demonstrated its potential in the development of anticancer agents through its incorporation into macrocyclic structures with specific pharmacophores.

The physical properties of this compound are also worth noting. It exists as a crystalline solid with a melting point around 220°C under standard conditions. Its solubility in polar solvents such as water and methanol is moderate, which facilitates its handling during chemical transformations. The pKa values of the amino groups are critical for determining their reactivity under different pH conditions, making them versatile for both acidic and basic reaction environments.

From an environmental perspective, understanding the fate and transport of bis(4-chlorobenzene-1,3-diamine) sulfuric acid is essential for risk assessment purposes. Studies have shown that it undergoes biodegradation under aerobic conditions with half-lives ranging from several days to weeks depending on environmental factors such as temperature and microbial activity.

In conclusion, bis(4-chlorobenzene-1,3-diamine) sulfuric acid (CAS No: 84540-39-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure endows it with reactivity that makes it invaluable in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, it remains a focal point for innovation in both academic and industrial settings.